Cas no 112777-66-9 ((R)-1-(4-BROMOPHENYL)-1-PROPANOL)

(R)-1-(4-Bromophenyl)-1-propanol is a chiral secondary alcohol featuring a brominated aromatic ring, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its enantiomeric purity is particularly advantageous for asymmetric synthesis, where stereoselectivity is critical. The presence of the bromine substituent enhances reactivity in cross-coupling reactions, such as Suzuki or Heck couplings, facilitating the construction of complex molecular frameworks. This compound’s well-defined stereochemistry also supports its use in chiral auxiliaries or catalysts. High purity and stability under standard conditions further contribute to its utility in research and industrial processes. Suitable for fine chemical production, it meets rigorous quality standards for synthetic applications.
(R)-1-(4-BROMOPHENYL)-1-PROPANOL structure
112777-66-9 structure
Product Name:(R)-1-(4-BROMOPHENYL)-1-PROPANOL
CAS No:112777-66-9
MF:C9H11BrO
MW:215.087042093277
MDL:MFCD11046053
CID:877593
PubChem ID:6950740
Update Time:2025-05-28

(R)-1-(4-BROMOPHENYL)-1-PROPANOL Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(4-BROMOPHENYL)-1-PROPANOL
    • MDL： MFCD11046053
    • Inchi： 1S/C9H11BrO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m1/s1
    • InChI Key： QLMFTKHAIDWIDC-SECBINFHSA-N
    • SMILES： BrC1C=CC(=CC=1)[C@@H](CC)O

Computed Properties

  • Exact Mass: 213.99933
  • Monoisotopic Mass: 213.99933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

(R)-1-(4-BROMOPHENYL)-1-PROPANOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB425853-1 g
(R)-1-(4-Bromophenyl)-1-propanol, ee 92%; .
 112777-66-9
1g
 €203.50 2023-06-16
abcr
AB425853-1g
(R)-1-(4-Bromophenyl)-1-propanol, ee 92%; .
 112777-66-9
1g
 €203.50 2024-08-03

(R)-1-(4-BROMOPHENYL)-1-PROPANOL Production Method

Production Method 1

1122-91-4 1122-91-4
16184-89-7 16184-89-7
112777-66-9 112777-66-9
80418-12-8 80418-12-8
Reaction Conditions
1.1 Catalysts: N-[(1R,2R)-1,2-Diphenyl-2-[(phenylmethyl)amino]ethyl]-P,P-diphenylphosphinic ami… Solvents: Toluene ;  15 min, 0 °C
1.2 Solvents: Toluene ;  0 °C; 30 min, 0 °C; 0 °C → -20 °C
1.3 48 h, -20 °C
1.4 Reagents: Ammonium chloride Solvents: Water
Reference
Chemo- and Enantioselective Addition and β-Hydrogen Transfer Reduction of Carbonyl Compounds with Diethylzinc Reagent in One Pot Catalyzed by a Single Chiral Organometallic Catalyst
Huang, Huayin; et al, Journal of Organic Chemistry, 2015, 80(24), 12614-12619

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112777-66-9 ((R)-1-(4-BROMOPHENYL)-1-PROPANOL) Related Products

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